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Compound of Interest

Compound Name: Ethyl 2,5-dichlorobenzoate

Cat. No.: B1581286 Get Quote

An In-depth Technical Guide to the Health and Safety of Ethyl 2,5-dichlorobenzoate

Introduction: Understanding Ethyl 2,5-
dichlorobenzoate
Ethyl 2,5-dichlorobenzoate (CAS No. 35112-27-7) is an aromatic ester, appearing as a

colorless to light yellow liquid.[1] It serves as a versatile intermediate in the synthesis of various

organic compounds, including pharmaceuticals, insecticides, and perfumes.[2] Given its utility

in research and development, a thorough understanding of its health and safety profile is

paramount for professionals handling this chemical. This guide provides a comprehensive

overview of its hazards, safe handling protocols, and emergency procedures, grounded in

authoritative safety data.

This document is structured to provide a logical flow from hazard identification to mitigation and

emergency response. The causality behind each safety recommendation is explained to

empower researchers not just to follow procedures, but to understand the principles of

chemical safety that underpin them.
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Chemical Identifier Value

Chemical Name Ethyl 2,5-dichlorobenzoate

Synonyms 2,5-Dichlorobenzoic acid ethyl ester

CAS Number 35112-27-7[1][2][3][4][5][6]

Molecular Formula C₉H₈Cl₂O₂[2][3][5][6]

Molecular Weight 219.06 g/mol [2][3][5][6]

EINECS Number 252-373-6[2][5]

Physical & Chemical Properties Value

Physical State Liquid[1]

Appearance Colorless to Light Yellow[1]

Boiling Point 270-271°C[2]

Density 1.31 g/cm³[2]

Flash Point 270-271°C[2]

Vapor Pressure 0.00357 mmHg at 25°C[2]

Stability Stable under normal conditions[1]

Section 1: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for communicating hazard information. Ethyl 2,5-dichlorobenzoate is

classified as a hazardous substance.[7] Understanding these classifications is the first step in

risk assessment and the implementation of appropriate safety controls.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16094~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:28:44~~Ethyl%202%205-dichlorobenzoate~~
https://www.lookchem.com/casno35112-27-7.html
https://www.alachem.co.jp/en/product/35112-27-7
https://www.tcichemicals.com/GB/en/p/D2566
https://www.cookechem.com/Detail/A4020212.htm
https://webbook.nist.gov/cgi/inchi?ID=C35112277&Mask=80
https://www.lookchem.com/casno35112-27-7.html
https://www.alachem.co.jp/en/product/35112-27-7
https://www.cookechem.com/Detail/A4020212.htm
https://webbook.nist.gov/cgi/inchi?ID=C35112277&Mask=80
https://www.lookchem.com/casno35112-27-7.html
https://www.alachem.co.jp/en/product/35112-27-7
https://www.cookechem.com/Detail/A4020212.htm
https://webbook.nist.gov/cgi/inchi?ID=C35112277&Mask=80
https://www.lookchem.com/casno35112-27-7.html
https://www.cookechem.com/Detail/A4020212.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16094~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:28:44~~Ethyl%202%205-dichlorobenzoate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16094~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:28:44~~Ethyl%202%205-dichlorobenzoate~~
https://www.lookchem.com/casno35112-27-7.html
https://www.lookchem.com/casno35112-27-7.html
https://www.lookchem.com/casno35112-27-7.html
https://www.lookchem.com/casno35112-27-7.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16094~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:28:44~~Ethyl%202%205-dichlorobenzoate~~
https://www.benchchem.com/product/b1581286?utm_src=pdf-body
https://www.prochemko.eu/static/safetysheet_msds_rapp_wb_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[8]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][8]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[1][8]

The signal word associated with these classifications is "Warning".[1][8] This indicates a

moderate level of hazard. The primary routes of exposure and concern are dermal (skin)

contact, ocular (eye) contact, and inhalation.[9]

Section 2: The Hierarchy of Controls: A Proactive
Safety Framework
Before detailing specific handling procedures, it is crucial to approach safety from a systematic

perspective. The "Hierarchy of Controls" is a fundamental concept in industrial hygiene that

prioritizes the most effective risk reduction strategies. This framework should guide all

laboratory planning involving this chemical.
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Hierarchy of Controls for Ethyl 2,5-dichlorobenzoate

Elimination
(Most Effective)

Substitution

Is it possible to use a less hazardous chemical?

Engineering Controls
(e.g., Fume Hood)

If not, isolate the chemical from personnel.

Administrative Controls
(e.g., SOPs, Training)

Change the way people work.

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with the last line of defense.

Click to download full resolution via product page

Caption: Logical flow of risk mitigation strategies.

This guide focuses primarily on Engineering Controls, Administrative Controls, and Personal

Protective Equipment (PPE), as elimination and substitution are research-dependent decisions.

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1581286?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper handling and storage protocols is essential to minimize exposure. The

following procedures are derived from established safety data sheets.[1][10]

Step-by-Step Handling Protocol
Work Area Preparation: Always handle Ethyl 2,5-dichlorobenzoate within a certified

chemical fume hood to control vapor inhalation, which can cause respiratory irritation.[1][11]

Ensure an eyewash station and safety shower are readily accessible and have been recently

tested.[10]

Donning PPE: Before handling, put on the required PPE as detailed in the table below.

Inspect all equipment, especially gloves, for any signs of degradation or perforation.[1][9]

Chemical Dispensing: When transferring the liquid, use appropriate tools like a pipette or a

graduated cylinder to avoid splashes. Grounding of containers may be necessary if large

volumes are being transferred to prevent static discharge, although this is less common for

lab-scale quantities.

Post-Handling: After use, ensure the container is tightly sealed to prevent the escape of

vapors.[1][10]

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[1]

Waste Disposal: Dispose of waste, including empty containers, as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not pour down the drain.[1]

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][10][11]

Keep away from incompatible materials such as strong oxidizing agents.[10]

Store in a locked cabinet or a secure area to restrict access to authorized personnel only.[11]

Recommended Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against exposure.[12]
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Protection Type Specification Rationale

Eye/Face Protection
Chemical splash goggles or a

face shield.[9][12]

Protects against splashes that

can cause serious eye

irritation.[1] Standard safety

glasses do not provide an

adequate seal.[12]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). Check

manufacturer data for

breakthrough time.

Prevents direct contact that

leads to skin irritation.[1][7]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin contact from splashes or

spills.[9]

Respiratory Protection

Not typically required if

handled in a fume hood. If

ventilation is inadequate, use a

NIOSH-approved respirator

with organic vapor cartridges.

Protects against inhalation of

vapors that can cause

respiratory tract irritation.[1][10]

Section 4: Emergency Procedures and First-Aid
Measures
In the event of an accidental exposure or spill, a rapid and correct response is critical. All

personnel must be familiar with these procedures before working with the chemical.
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Route of Exposure Immediate First-Aid Action

Exposure Event

Inhalation May cause respiratory irritation

Skin Contact Causes skin irritation

Eye Contact Causes serious eye irritation

Ingestion Clean mouth with water

Move to fresh air.
If not breathing, give artificial respiration.

Response

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Response

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Response

Do NOT induce vomiting.
Drink plenty of water.

Response

Seek Immediate
Medical Attention

If symptoms persist

If irritation persists

Always

Always

Click to download full resolution via product page

Caption: Emergency response workflow for chemical exposure.

Step-by-Step First-Aid Protocols
Inhalation: Move the exposed person to fresh air at once.[1][13] If breathing has stopped or

is difficult, provide artificial respiration or oxygen.[10][13] Seek medical attention if symptoms

such as coughing or shortness of breath occur or persist.[1]

Skin Contact: Immediately remove any contaminated clothing.[13][14] Wash the affected skin

area with plenty of soap and water for at least 15 minutes.[1] If skin irritation develops or

persists, seek medical attention.[1]

Eye Contact: Immediately flush the eyes with large amounts of gently flowing water for at

least 15 minutes, holding the eyelids open to ensure thorough rinsing.[1][14][15] Remove

contact lenses if present and easy to do.[1] It is imperative to get medical attention

immediately following eye exposure.[1]
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Ingestion: Clean the mouth with water and then drink plenty of water.[1] Do not induce

vomiting unless directed to do so by medical personnel.[7][14] Never give anything by mouth

to an unconscious person.[7] Seek immediate medical attention.[13]

Spill Response Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating strong drafts that could

spread the vapor.

Contain: Wearing appropriate PPE, contain the spill using a non-combustible absorbent

material like sand, earth, or vermiculite.[7]

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[10]

Clean: Clean the spill area thoroughly with soap and water once the material has been

removed.

Report: Report the incident to the appropriate safety officer or supervisor.

Section 5: Toxicological & Ecotoxicological Profile
Toxicological Information
The primary health hazards are related to its irritant properties.[1] It is known to be a skin, eye,

and respiratory irritant upon single exposure.[1][8] There is limited publicly available data on

chronic toxicity, carcinogenicity, or reproductive effects. Therefore, it is prudent to handle the

substance with the assumption that long-term exposure could be harmful, reinforcing the need

for stringent exposure controls.

Ecotoxicological Information
Some sources indicate a low toxicity to aquatic organisms, suggesting it may be suitable for

applications where minimal ecological impact is desired.[2] However, a different safety data

sheet states that it contains no substances known to be hazardous to the environment or not
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degradable in wastewater treatment plants.[1] Due to this ambiguity and the general principle

of chemical stewardship, release into the environment must be avoided.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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